molecular formula Cl2H8N4Ru-4 B14498897 Ruthenium(1+), chloride, (OC-6-22)- CAS No. 22327-28-2

Ruthenium(1+), chloride, (OC-6-22)-

Cat. No. B14498897
CAS RN: 22327-28-2
M. Wt: 236.1 g/mol
InChI Key: JYILOIGNCSRIGB-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ruthenium(1+), chloride, (OC-6-22)- is a useful research compound. Its molecular formula is Cl2H8N4Ru-4 and its molecular weight is 236.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality Ruthenium(1+), chloride, (OC-6-22)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ruthenium(1+), chloride, (OC-6-22)- including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

22327-28-2

Molecular Formula

Cl2H8N4Ru-4

Molecular Weight

236.1 g/mol

IUPAC Name

azanide;dichlororuthenium

InChI

InChI=1S/2ClH.4H2N.Ru/h2*1H;4*1H2;/q;;4*-1;+2/p-2

InChI Key

JYILOIGNCSRIGB-UHFFFAOYSA-L

Canonical SMILES

[NH2-].[NH2-].[NH2-].[NH2-].Cl[Ru]Cl

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.